![molecular formula C16H25NO3 B3847307 4-[5-(4-methoxyphenoxy)pentyl]morpholine](/img/structure/B3847307.png)
4-[5-(4-methoxyphenoxy)pentyl]morpholine
Overview
Description
4-[5-(4-methoxyphenoxy)pentyl]morpholine, also known as GW501516, is a synthetic compound that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was first synthesized in the 1990s to treat metabolic and cardiovascular diseases, but its potential as a performance-enhancing drug has also been explored.
Mechanism of Action
4-[5-(4-methoxyphenoxy)pentyl]morpholine activates PPARδ, a nuclear receptor that regulates gene expression involved in lipid and glucose metabolism, inflammation, and cell proliferation. Activation of PPARδ by this compound leads to increased expression of genes involved in fatty acid oxidation and glucose uptake, resulting in improved metabolic function. Additionally, this compound has been shown to inhibit the expression of genes involved in inflammation and atherosclerosis, leading to its potential as a therapeutic agent for cardiovascular diseases.
Biochemical and Physiological Effects:
This compound has been shown to increase endurance and improve exercise performance in animal models and human studies. It does so by increasing the expression of genes involved in fatty acid oxidation and glucose uptake, which provides more energy for muscle cells during exercise. This compound has also been found to reduce fat mass and improve insulin sensitivity, which could be beneficial in treating obesity and type 2 diabetes. Additionally, this compound has been shown to have anti-inflammatory and anti-atherogenic effects, which could be useful in preventing cardiovascular diseases.
Advantages and Limitations for Lab Experiments
4-[5-(4-methoxyphenoxy)pentyl]morpholine has several advantages as a research tool, including its ability to activate PPARδ selectively and its effectiveness in improving metabolic function. However, there are also limitations to its use in lab experiments, including its potential toxicity and the lack of long-term safety data. Additionally, this compound has been banned by the World Anti-Doping Agency (WADA) as a performance-enhancing drug, which could limit its use in sports-related research.
Future Directions
There are several potential future directions for research on 4-[5-(4-methoxyphenoxy)pentyl]morpholine. One area of interest is its potential as a therapeutic agent for metabolic disorders, cardiovascular diseases, and cancer. Further studies are needed to determine the safety and efficacy of this compound in humans, as well as its long-term effects. Additionally, research on the mechanism of action of this compound could lead to the development of new drugs that target PPARδ for the treatment of various diseases. Finally, investigations into the potential performance-enhancing effects of this compound could lead to new discoveries in sports science and exercise physiology.
Scientific Research Applications
4-[5-(4-methoxyphenoxy)pentyl]morpholine has been extensively studied for its potential therapeutic effects in various diseases, including metabolic disorders, cardiovascular diseases, and cancer. It has been shown to increase fatty acid oxidation and improve glucose metabolism, which could be beneficial in treating obesity and type 2 diabetes. Additionally, this compound has been found to have anti-inflammatory and anti-atherogenic effects, which could be useful in preventing cardiovascular diseases. In cancer research, this compound has been investigated for its ability to inhibit tumor growth and induce apoptosis in cancer cells.
Properties
IUPAC Name |
4-[5-(4-methoxyphenoxy)pentyl]morpholine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO3/c1-18-15-5-7-16(8-6-15)20-12-4-2-3-9-17-10-13-19-14-11-17/h5-8H,2-4,9-14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNSZQPPSWYDKHB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCCCCCN2CCOCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.